4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine

• Molecular Formula: C6H9N3S
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-[1,3]thiazolo[4,5-b]pyridin-2-amine
• InChI: InChI=1S/C6H9N3S/c7-6-9-5-4(10-6)2-1-3-8-5/h8H,1-3H2,(H2,7,9)
• InChI Key: UVZMTQYGIUQNQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(NC1)N=C(S2)N

Description

The compound 4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine is a synthetically versatile heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. As part of the thiazolo[4,5-b]pyridine family, this structure is a privileged motif for developing novel biologically active agents. These derivatives are primarily investigated for their potent antitumor properties. Research on analogous structures has demonstrated high in vitro cytotoxic efficacy against various human cancer cell lines. For instance, certain thiazolo[4,5-b]pyridine derivatives have shown promising activity against the MCF-7 breast cancer cell line, with their efficacy benchmarked against standard chemotherapeutic agents like doxorubicin . The core thiazole motif is a common structural element in a wide range of natural products and therapeutic agents, underpinning its broad relevance . Beyond oncology, this chemical framework serves as a precursor for synthesizing more complex fused heterocyclic systems, such as thiazolo[5′,4′:5,6]pyrano[2,3-d]pyrimidine derivatives, which are further explored for their potential antimicrobial and other pharmacological activities . The primary value of this compound lies in its utility as a building block for designing and synthesizing new chemical entities for probing biological pathways and identifying new therapeutic candidates.

Preparation Methods

Cyclization and Cyanation Pathway

This method, described in a patent for producing tetrahydrothiazolo-pyridine intermediates, involves:

• Step 1 : Reaction of 1-methyl-4-piperidone with sulfur powder and cyanamide in the presence of a secondary amine (e.g., triethylamine) to form 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine intermediates.
• Step 2 : Cyanation of the intermediate using copper-free conditions to yield 2-cyano-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine.
• Step 3 : Hydrolysis of the cyano group under acidic conditions (e.g., HCl or H₂SO₄) to produce the primary amine.

Key Conditions :

• Solvents: Alcoholic solvents (e.g., 2-propanol) preferred for stability.
• Catalysts: Secondary amines (e.g., triethylamine) in catalytic amounts.
• Workup: Isolation via acidic salt formation (e.g., p-toluenesulfonic acid).

Alkylation and Hydrolysis Route

A study on thiazolo[4,5-b]pyridin-2-one derivatives outlines the following steps:

• Step 1 : Alkylation of 5,7-dimethyl-thiazolo[4,5-b]pyridin-2-one with chloroacetamides in dioxane, using triethylamine as a base.
• Step 2 : Formation of potassium salts to enhance reactivity for subsequent substitutions.
• Step 3 : Hydrolysis of intermediates (e.g., cyanethylated derivatives) under basic conditions (pyridine/water) to yield the amine.

Example Reaction :
3-(5-Mercapto-oxadiazole-methyl)-5,7-dimethyl-thiazolo[4,5-b]pyridin-2-one reacts with ethyl chloroacetate in ethanol to form S-substituted derivatives, followed by hydrolysis.

Critical Reaction Parameters

• Temperature : Reactions often require reflux (e.g., 80–100°C for alkylation) or high temperatures (170°C for cyclocondensation).
• Equivalents : Trihalogenoacetyl halides (e.g., trichloroacetyl chloride) used in 1–3 equivalents relative to substrates.
• Acid/Base Selection : p-Toluenesulfonic acid for stable salt isolation; pyridine for cyanethylation.

Chemical Reactions Analysis

Types of Reactions

4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole derivative.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazole derivatives, and various substituted thiazolo[4,5-b]pyridine derivatives .

Scientific Research Applications

4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine involves its interaction with various molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access. It can also interact with DNA or RNA, interfering with their replication or transcription processes. The specific pathways involved depend on the biological target and the context of its application .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound belongs to the thiazolo-pyridine family, which includes numerous derivatives with variations in ring saturation, substituent groups, and heteroatom positioning. Key analogs include:

Compound Name	Substituents/Ring Position	Molecular Weight (g/mol)	Key Features
6-Chloro-[1,3]thiazolo[4,5-b]pyridin-2-amine	Chlorine at position 6	184.63	Enhanced electrophilicity; potential herbicidal activity
6-Bromo-[1,3]thiazolo[4,5-b]pyridin-2-amine	Bromine at position 6	230.09	Increased molecular weight; possible use in halogen-bonding interactions
5-(Propan-2-yl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine	Isopropyl group at position 5	211.31	Improved lipophilicity; discontinued due to synthesis challenges
N-Phenyl-5-thiophen-2-yl-7-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridin-2-amine	Trifluoromethyl and thiophene substituents	377.41	Enhanced binding affinity; potential TRPA1 inhibition

Key Observations :

• Halogenation (Cl, Br) at position 6 increases molecular weight and electrophilicity, favoring interactions with biological targets .
• Alkyl groups (e.g., isopropyl) enhance lipophilicity but may complicate synthesis .
• Electron-withdrawing groups (e.g., CF₃) improve metabolic stability and target affinity .

Physical and Chemical Properties

• Molecular Weight : The parent compound (C₆H₉N₃S) has a molecular weight of 155.22 g/mol, lower than halogenated derivatives (e.g., 230.09 g/mol for 6-Bromo analog) .
• Density and Boiling Point : Saturated analogs like 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine exhibit a density of 1.323 g/cm³ and a boiling point of 353.2°C, reflecting increased stability due to hydrogenation .

Biological Activity

4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. Its unique structure allows for interactions with various biological targets, making it a subject of interest for therapeutic applications. This article explores the compound's biological activity, including its synthesis, mechanisms of action, and relevant case studies.

Property	Details
Molecular Formula	C₈H₈N₄S
Molecular Weight	196.24 g/mol
CAS Number	136388-26-6
IUPAC Name	4H,5H,6H,7H-[1,3]thiazolo[4,5-b]pyridin-2-amine

Synthesis Methods

The synthesis of 4H,5H,6H,7H-[1,3]thiazolo[4,5-b]pyridin-2-amine typically involves multi-step reactions starting from readily available precursors. Common methods include:

• Cyclization Reactions : Utilizing thiazole and pyridine derivatives to form the fused ring structure.
• Condensation Reactions : Combining amines with carbonyl compounds under acidic or basic conditions.

These methods have been optimized to enhance yield and purity while minimizing environmental impact.

The biological activity of 4H,5H,6H,7H-[1,3]thiazolo[4,5-b]pyridin-2-amine is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes involved in cellular signaling pathways.
• Receptor Modulation : It can bind to receptors affecting neurotransmitter release and neuronal excitability.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 4H,5H,6H,7H-[1,3]thiazolo[4,5-b]pyridin-2-amine. In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines:

Cell Line	IC₅₀ (µM)
MCF-7 (Breast)	14.34
HCT-116 (Colon)	10.39
A549 (Lung)	15.43

These results indicate that the compound exhibits comparable or superior activity compared to established chemotherapeutics like doxorubicin .

Antimicrobial Activity

The compound also displays antimicrobial properties against a range of pathogens. In a study evaluating its efficacy against bacterial strains:

• Staphylococcus aureus : Minimum inhibitory concentration (MIC) was found to be 32 µg/mL.
• Escherichia coli : MIC was determined at 64 µg/mL.

These findings suggest potential applications in treating infections resistant to conventional antibiotics .

Neuroprotective Effects

Research indicates that 4H,5H,6H,7H-[1,3]thiazolo[4,5-b]pyridin-2-amine may possess neuroprotective properties:

• Mechanism : The compound appears to reduce oxidative stress and inflammation in neuronal cells.
• Model Studies : In animal models of neurodegeneration, administration led to improved cognitive functions and reduced neuronal loss .

Case Studies

• Cytotoxicity Evaluation : A study conducted on various thiazole derivatives including the target compound revealed its potent cytotoxic effects against cancer cell lines. The structure-activity relationship (SAR) analysis indicated that modifications on the thiazole ring significantly influenced activity .
• Antimicrobial Trials : Clinical trials assessing the antimicrobial efficacy of thiazole derivatives showed promising results against multi-drug resistant strains. The results support further development into therapeutic agents targeting resistant infections .

Q & A

Basic Research Questions

Q. What are the standard synthetic protocols for 4H,5H,6H,7H-[1,3]Thiazolo[4,5-b]pyridin-2-amine, and how can reaction efficiency be validated?

• Methodology : Synthesis typically involves coupling reactions between carboxylic acid derivatives and amine precursors under reflux conditions (e.g., using DMF as a solvent). For example, thiazole ring formation can be achieved via cyclization with carbon disulfide in the presence of KOH .
• Validation : Monitor reaction progress using TLC or HPLC. Final yields (e.g., 6–39% in similar thiazole syntheses) and purity (>98% via HPLC) should be quantified . Confirm stoichiometric ratios using NMR integration (e.g., ¹H NMR for methyl group protons at δ 1.0–1.5 ppm) .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of this compound?

• Methodology :

• ¹H/¹³C NMR : Assign peaks to distinguish thiazole protons (δ 7.0–8.5 ppm) and pyridine ring protons. For example, methyl groups in similar compounds show distinct singlets .
• Mass Spectrometry : Validate molecular weight (e.g., m/z 197.3 for analogous thiazolo-pyridines) .
• HPLC : Assess purity (>98%) and retention time consistency across solvents .

Advanced Research Questions

Q. How can factorial design be applied to optimize the synthesis of this thiazolo-pyridine derivative?

• Methodology :

• Variable Selection : Key factors include temperature, solvent polarity (e.g., DMF vs. acetonitrile), and catalyst loading (e.g., Et₃N) .
• Statistical Analysis : Use a 2³ factorial design to test interactions between variables. For example, optimize alkylation efficiency (e.g., 6–24% yield improvements in thiazole derivatives) by analyzing variance (ANOVA) .
• Response Surface Modeling : Predict optimal conditions (e.g., 80°C in DMF with 1.5 eq. Et₃N) to minimize byproducts .

Q. What computational strategies are effective in predicting reaction pathways for complex heterocycles like this compound?

• Methodology :

• Quantum Chemical Calculations : Use density functional theory (DFT) to model reaction intermediates, such as sulfur-centered radicals in thiazole ring closure .
• Reaction Path Search : Apply algorithms like GRRM to identify low-energy pathways for cyclization steps .
• Machine Learning : Train models on existing thiazolo-pyridine synthesis data (e.g., yields, solvent effects) to predict untested conditions .

Q. How should researchers address discrepancies in reported biological activities of structurally similar thiazolo-pyridines?

• Methodology :

• Controlled Replication : Standardize assay conditions (e.g., MIC testing against S. aureus using identical bacterial strains and media) .
• Structure-Activity Relationship (SAR) Analysis : Compare substituent effects (e.g., methyl vs. trimethoxy groups) on antibacterial potency .
• Meta-Analysis : Use statistical tools (e.g., funnel plots) to assess publication bias in activity data .

Data Contradiction and Validation

Q. How can conflicting NMR or mass spectrometry data be resolved for this compound?

• Methodology :

• Isotopic Pattern Analysis : Verify molecular ion clusters (e.g., [M+H]⁺ at m/z 198.3) to rule out impurities .
• 2D NMR (COSY, HSQC) : Resolve overlapping signals (e.g., pyridine vs. thiazole protons) .
• Cross-Validation : Compare retention times and spectral data with analogs (e.g., 4H-thiazin-2-amine derivatives) .

Experimental Design for Biological Evaluation

Q. What in vitro assays are most suitable for evaluating the bioactivity of this compound?

• Methodology :

• Antibacterial Screening : Use microbroth dilution (e.g., against Gram-positive pathogens) with positive controls (e.g., ciprofloxacin) .
• Cytotoxicity Testing : Employ MTT assays on human cell lines (e.g., HEK-293) to assess selectivity indices .
• Enzyme Inhibition : Test against target enzymes (e.g., bacterial dihydrofolate reductase) using spectrophotometric methods .